Cas no 400076-85-9 (2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]benzamide)

• Product Name: 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]benzamide
• CAS No: 400076-85-9
• MF: C₁₈H₂₀ClN₃O
• MW: 329.823903083801
• MDL: MFCD00215752
• CID: 5232001
• Update Time: 2025-07-21

2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]benzamide

• MDL： MFCD00215752
• Inchi： 1S/C18H20ClN3O/c1-21-10-12-22(13-11-21)17-9-5-4-8-16(17)20-18(23)14-6-2-3-7-15(14)19/h2-9H,10-13H2,1H3,(H,20,23)
• InChI Key： AYXURQCSMWCSSW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1N1CCN(C)CC1)(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 329.129
• Monoisotopic Mass: 329.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]benzamide

Professional Introduction to Compound with CAS No 400076-85-9 and Product Name: 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]benzamide

Compound with the CAS number 400076-85-9 and the product name 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]benzamide features a chlorinated benzamide core linked to a piperazine moiety, which is a common pharmacophore in drug design. This combination of functional groups suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The synthesis of 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]benzamide involves a series of well-established organic reactions, including chlorination, nucleophilic substitution, and condensation. The chlorination step is particularly critical, as it introduces the electron-withdrawing chlorine atom, which can modulate the electronic properties of the benzamide group. The presence of the 4-methylpiperazine substituent further enhances the compound's potential bioactivity by providing a hydrogen bond acceptor and a lipophilic region. These structural features are often exploited in the design of central nervous system (CNS) drugs, where precise modulation of receptor interactions is essential.

Recent research in medicinal chemistry has highlighted the importance of piperazine derivatives in developing novel therapeutic agents. Piperazine-based compounds are known for their ability to interact with a wide range of biological targets, including enzymes and receptors involved in neurotransmitter pathways. For instance, derivatives of piperazine have been investigated for their potential in treating neurological disorders such as depression, anxiety, and schizophrenia. The compound 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]benzamide aligns with this trend, as its molecular framework suggests interactions with serotonin and dopamine receptors, which are key players in mood regulation and cognitive function.

The benzamide moiety in 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]benzamide is another critical component that contributes to its pharmacological profile. Benzamides are widely recognized for their antimicrobial and anti-inflammatory properties, often derived from their ability to inhibit certain enzymes involved in bacterial growth and inflammation pathways. In addition, benzamides have been explored for their potential in treating pain and neurodegenerative diseases. The combination of a chlorinated benzamide with a piperazine group creates a scaffold that could potentially enhance binding affinity and selectivity towards specific therapeutic targets.

In vitro studies have begun to elucidate the biological activity of 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]benzamide. Preliminary data indicate that this compound exhibits moderate affinity for serotonin reuptake transporters (SERTs), suggesting its potential as an antidepressant or anxiolytic agent. Furthermore, its interaction with dopamine receptors may contribute to its efficacy in treating cognitive disorders. These findings are particularly intriguing given the growing interest in multitarget drugs that can address multiple symptoms simultaneously. The compound's dual interaction with serotonin and dopamine systems could provide a synergistic therapeutic effect, improving patient outcomes.

The pharmacokinetic properties of 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]benzamide are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical utility. Initial studies suggest that this compound has favorable oral bioavailability and moderate metabolic stability, which are essential characteristics for any drug candidate intended for systemic administration. Additionally, the presence of the methyl group on the piperazine ring may influence its solubility and permeability across biological membranes, factors that can significantly impact drug delivery and efficacy.

The synthesis route for 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]benzamide has been optimized to ensure high yield and purity. Key steps include the preparation of intermediates such as 4-methylpiperazine derivatives and chlorinated benzamides, followed by coupling reactions to form the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to monitor reaction progress and confirm structural integrity throughout the synthetic process. These methods ensure that the final product meets stringent quality standards required for preclinical and clinical studies.

The potential applications of 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]benzamide extend beyond CNS disorders. Its structural features suggest that it may also interact with other biological systems, such as inflammatory pathways or metabolic processes. Further research is needed to explore these possibilities fully. For example, studies have shown that certain benzamide derivatives can modulate inflammatory responses by inhibiting key enzymes like cyclooxygenase (COX). If similar effects are observed with 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]benzamide, it could open new avenues for treating chronic inflammatory conditions such as rheumatoid arthritis or inflammatory bowel disease.

As research progresses, computational modeling techniques will play an increasingly important role in understanding the interactions between 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]benzamide and biological targets. Molecular docking simulations can predict binding affinities and identify key residues involved in receptor interactions. These insights can guide medicinal chemists in modifying the compound's structure to improve its pharmacological profile further. Additionally, virtual screening methods can be used to identify new analogs with enhanced activity or reduced side effects.

The development of novel therapeutics requires not only innovative chemical design but also rigorous evaluation through preclinical studies. Animal models will be essential for assessing the safety and efficacy of 2-chloro-N-[2-(4-methyl-pi-perazine -1 -y l ) phen y l ] benz am ide before human trials can begin. These studies will provide valuable data on dosing regimens, potential toxicities, and overall therapeutic benefit. Collaborations between academic researchers and pharmaceutical companies will be crucial in advancing this compound from laboratory discovery to clinical application.

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